2-((2-(4-ethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
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Description
2-((2-(4-ethoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C21H21N7O4S2 and its molecular weight is 499.56. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
- Novel Compound Synthesis: Research has focused on synthesizing novel heterocyclic compounds, such as benzodifuranyl derivatives, 1,3,5-triazines, oxadiazepines, and thiazolopyrimidines derived from natural compounds like visnaginone and khellinone. These compounds exhibit promising anti-inflammatory and analgesic activities, suggesting potential pharmaceutical applications (Abu‐Hashem et al., 2020).
Radioligand Development for Imaging
- Radiosynthesis for PET Imaging: A series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including compounds with structural modifications for fluorine-18 labeling, has been developed for selective imaging of the translocator protein (18 kDa) using positron emission tomography (PET). These advancements contribute to the neuroimaging field, enhancing the study of brain disorders (Dollé et al., 2008).
Antifungal and Anticancer Properties
- Antifungal Activity: Some heterocyclic compounds have been identified to possess significant antifungal effects against various fungi, including Aspergillus species. This indicates potential for the development of new antifungal agents (Jafar et al., 2017).
- Cytotoxic Activity Against Cancer Cells: Certain pyrimidine derivatives have shown cytotoxic activity against a range of cancer cell lines, offering insights into the development of anticancer drugs (Al-Sanea et al., 2020).
Insecticidal Applications
- Control of Agricultural Pests: Innovative heterocycles incorporating a thiadiazole moiety have been assessed for their insecticidal properties against pests such as the cotton leafworm. Such studies contribute to the development of new agricultural chemicals (Fadda et al., 2017).
Properties
IUPAC Name |
2-[7-(4-ethoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N7O4S2/c1-5-32-13-8-6-12(7-9-13)16-23-17-15(19(30)28(4)21(31)27(17)3)18(24-16)33-10-14(29)22-20-26-25-11(2)34-20/h6-9H,5,10H2,1-4H3,(H,22,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFCDQRBCBGRZAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=NC3=C(C(=N2)SCC(=O)NC4=NN=C(S4)C)C(=O)N(C(=O)N3C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N7O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
499.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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